Cas no 16503-32-5 (Brevilin A)

• Product Name: Brevilin A
• CAS No: 16503-32-5
• MF: C₂₀H₂₆O₅
• MW: 346.4174
• MDL: MFCD04034623
• CID: 179558
• PubChem ID: 12302076
• Update Time: 2025-10-30

Brevilin A Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,2-methyl-,(3S,3aR,4S,4aR,7aR,8R,9aR)-2,3,3a,4,4a,5,7a,8,9,9a-decahydro-3,4a,8-trimethyl-2,5-dioxoazuleno[6,5-b]furan-4-ylester, (2Z)-
• (3S,3aR,4S,4aR,7aR,8R,9aR)-3,4a,8-Trimethyl-2,5-dioxo-2,3,3a,4,4a ,5,7a,8,9,9a-decahydroazuleno[6,5-b]furan-4-yl (2Z)-2-methyl-2-bu tenoate
• 2-Butenoic acid,2-methyl-,(3S,3aR,4S,4aR,7aR,8R,9aR)-2,3,3a,4,4a,5,7a,8,9,9a-decahydro-3,4a,8-...
• BREVILIN A
• 2-Butenoicacid, 2-methyl-,2,3,3a,4,4a,5,7a,8,9,9a-decahydro-3,4a,8-trimethyl-2,5-dioxoazuleno[6,5-b]furan-4-ylester, [3S-[3a,3ab,4b(Z),4aa,7ab,8b,9ab]]-
• 6-O-Angeloylprenolin
• Ambros-2-en-12-oic acid, 6a,8b-dihydroxy-4-oxo-, 12,8-lactone, 2-methylcrotonate, (Z)- (8CI)
• Azuleno[6,5-b]furan, 2-butenoic acid deriv.
• Brevelin A
• 6-O-Angeloylplenolin
• [ "6-O-Angeloylplenolin" ]
• W2177
• (3S,3aR,4S,4aR,7aR,8R,9aR)-3,4a,8-Trimethyl-2,5-dioxo-2,3,3a,4,4a,5,7a,8,9,9a-decahydroazuleno(6,5-b)furan-4-yl (2Z)-2-methyl-2-butenoate
• 2-Butenoic acid, 2-methyl-, (3S,3aR,4S,4aR,7aR,8R,9aR)-2,3,3a,4,4a,5,7a,8,9,9a-decahydro-3,4a,8-trimethyl-2,5-dioxoazuleno(6,5-b)furan-4-yl ester, (2Z)-
• HY-N2959
• NCGC00385048-01
• CHEMBL2262842
• Ambros-2-en-12-oic acid, 6alpha,8beta-dihydroxy-4-oxo-, 12,8-lactone, 2-methylcrotonate, (Z)-
• AMBROS-2-EN-12-OIC ACID, 6.ALPHA.,8.BETA.-DIHYDROXY-4-OXO-, 12,8-LACTONE, 2-METHYLCROTONATE, (Z)-
• E80569
• (3S,3AR,4S,4AR,7AR,8R,9AR)-3,4A,8-TRIMETHYL-2,5-DIOXO-3H,3AH,4H,7AH,8H,9H,9AH-AZULENO[6,5-B]FURAN-4-YL (2Z)-2-METHYLBUT-2-ENOATE
• 16503-32-5
• UNII-EKT624Z4TZ
• MS-25328
• AKOS032948665
• DTXSID801318484
• [(1S,3aR,5R,5aR,8aR,9S,9aR)-1,5,8a-trimethyl-2,8-dioxo-3a,4,5,5a,9,9a-hexahydro-1H-azuleno[6,5-b]furan-9-yl] (Z)-2-methylbut-2-enoate
• CS-0023593
• 2-Butenoic acid, 2-methyl-, (3S,3aR,4S,4aR,7aR,8R,9aR)-2,3,3a,4,4a,5,7a,8,9,9a-decahydro-3,4a,8-trimethyl-2,5-dioxoazuleno[6,5-b]furan-4-yl ester, (2Z)-
• AC-34175
• EKT624Z4TZ
• GLXC-10602
• BrevilinA
• DA-61878
• Brevilin A

• MDL： MFCD04034623
• Inchi： 1S/C20H26O5/c1-6-10(2)18(22)25-17-16-12(4)19(23)24-14(16)9-11(3)13-7-8-15(21)20(13,17)5/h6-8,11-14,16-17H,9H2,1-5H3/b10-6-/t11-,12+,13+,14-,16-,17+,20+/m1/s1
• InChI Key： KUPPZVXLWANEJJ-UXPPPGSFSA-N
• SMILES： O1C([C@@]([H])(C([H])([H])[H])[C@]2([H])[C@@]1([H])C([H])([H])[C@@]([H])(C([H])([H])[H])[C@]1([H])C([H])=C([H])C([C@@]1(C([H])([H])[H])[C@@]2([H])OC(/C(=C(/[H])\C([H])([H])[H])/C([H])([H])[H])=O)=O)=O

Computed Properties

• Exact Mass: 346.17802393 g/mol
• Monoisotopic Mass: 346.17802393 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 346.4
• XLogP3: 2.3
• Topological Polar Surface Area: 69.7

Experimental Properties

• Color/Form: Powder

Brevilin A Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Sesquiterpene lactones
• Sesquiterpenoids

Additional information on Brevilin A

Comprehensive Analysis of Brevilin A (CAS No. 16503-32-5): Properties, Applications, and Research Insights

Brevilin A (CAS No. 16503-32-5) is a bioactive sesquiterpene lactone derived from medicinal plants, particularly those in the Asteraceae family. This compound has garnered significant attention in recent years due to its potential therapeutic properties, including anti-inflammatory, antioxidant, and anticancer effects. Researchers and healthcare professionals are increasingly exploring its mechanisms of action, making it a hot topic in natural product chemistry and pharmacology.

The growing interest in Brevilin A aligns with the global shift toward plant-based therapeutics and natural remedies. As consumers seek alternatives to synthetic drugs, compounds like Brevilin A are being studied for their efficacy and safety profiles. Online searches for "Brevilin A benefits" and "Brevilin A research" have surged, reflecting public curiosity about its applications in modern medicine.

From a chemical perspective, Brevilin A exhibits a unique structure characterized by a sesquiterpene backbone and a lactone ring. These features contribute to its biological activity, particularly its ability to modulate cellular pathways involved in inflammation and oxidative stress. Studies have shown that Brevilin A can inhibit pro-inflammatory cytokines, making it a promising candidate for treating chronic inflammatory conditions such as arthritis and dermatitis.

In the realm of cancer research, Brevilin A has demonstrated potential as an anticancer agent. Preclinical studies indicate that it may induce apoptosis (programmed cell death) in certain cancer cell lines while sparing healthy cells. This selective toxicity is a key advantage over conventional chemotherapy drugs, which often cause severe side effects. Searches for "Brevilin A and cancer" highlight the public's interest in its oncological applications.

Another area of exploration is the neuroprotective effects of Brevilin A. Preliminary research suggests it may help mitigate neurodegenerative diseases like Alzheimer's and Parkinson's by reducing oxidative damage in brain cells. This aligns with the rising demand for neuroprotective compounds in an aging population, as evidenced by frequent queries about "Brevilin A for brain health."

The extraction and purification of Brevilin A remain topics of active research. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to isolate and characterize this compound. These methods ensure high purity, which is critical for both research and potential clinical applications. Discussions around "Brevilin A extraction methods" are common among scientists and industry professionals.

Despite its promise, challenges remain in the commercialization of Brevilin A. Issues such as low natural abundance and complex synthesis hinder large-scale production. However, advancements in biotechnological approaches, including microbial fermentation and genetic engineering, offer potential solutions. These innovations are frequently searched under terms like "Brevilin A production" and "synthetic biology for sesquiterpenes."

In conclusion, Brevilin A (CAS No. 16503-32-5) represents a fascinating intersection of traditional medicine and modern science. Its diverse biological activities and potential health benefits make it a subject of intense study. As research progresses, this compound may pave the way for novel treatments in inflammation, oncology, and neurology, addressing some of the most pressing health concerns today.